Cas no 111396-31-7 (2,6-Dipropyl-4-bromotetrahydropyran)

• Product Name: 2,6-Dipropyl-4-bromotetrahydropyran
• CAS No: 111396-31-7
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 2883541
• Update Time: 2023-08-10

2,6-Dipropyl-4-bromotetrahydropyran Chemical and Physical Properties

Names and Identifiers

• 2,6-dipropyl-4-bromotetrahydropyran
• cis-4-bromo-2,6-dipropyltetrahydropyran
• 2,6-Dipropyl-4-bromotetrahydropyran

• Inchi： 1S/C11H21BrO/c1-3-5-10-7-9(12)8-11(13-10)6-4-2/h9-11H,3-8H2,1-2H3
• InChI Key： WWIFLHQVSCZKBA-UHFFFAOYSA-N
• SMILES： BrC1CC(CCC)OC(CCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 124
• XLogP3: 4
• Topological Polar Surface Area: 9.2